Cas no 89284-46-8 (2-THIOPHENEMETHANOL, 4,5-DICHLORO-)

2-THIOPHENEMETHANOL, 4,5-DICHLORO- structure
89284-46-8 structure
Product Name:2-THIOPHENEMETHANOL, 4,5-DICHLORO-
CAS No:89284-46-8
MF:C5H4Cl2OS
MW:183.055658340454
CID:3279239
PubChem ID:22612380
Update Time:2025-04-21

2-THIOPHENEMETHANOL, 4,5-DICHLORO- Chemical and Physical Properties

Names and Identifiers

    • 2-THIOPHENEMETHANOL, 4,5-DICHLORO-
    • (4,5-Dichloro-thiophen-2-yl)-methanol
    • CS-0378958
    • DB-106251
    • 89284-46-8
    • JIQFEUHQAUGQIP-UHFFFAOYSA-N
    • SCHEMBL7368227
    • (4,5-dichlorothiophen-2-yl)methanol
    • Inchi: 1S/C5H4Cl2OS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2
    • InChI Key: JIQFEUHQAUGQIP-UHFFFAOYSA-N
    • SMILES: C1(CO)SC(Cl)=C(Cl)C=1

Computed Properties

  • Exact Mass: 181.9359913Da
  • Monoisotopic Mass: 181.9359913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.5Ų
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